1-Methyl-5-(3-pyridinyl)-2-pyrrolidinone
1-Methyl-5-(3-pyridinyl)-2-pyrrolidinone
Cotinine, also known as (S)-cotinine or cotininum, belongs to the class of organic compounds known as pyrrolidinylpyridines. Pyrrolidinylpyridines are compounds containing a pyrrolidinylpyridine ring system, which consists of a pyrrolidine ring linked to a pyridine ring. Cotinine exists as a solid, soluble (in water), and a strong basic compound (based on its pKa). Cotinine has been found throughout most human tissues, and has also been primarily detected in urine, saliva, blood, and cerebrospinal fluid. Within the cell, cotinine is primarily located in the cytoplasm. Cotinine participates in a number of enzymatic reactions. In particular, Cotinine can be biosynthesized from nicotine imine; which is mediated by the enzyme aldehyde oxidase. In addition, Cotinine can be converted into hydroxycotinine through the action of the enzyme cytochrome P450 2A6. In humans, cotinine is involved in the nicotine action pathway and the nicotine metabolism pathway. Outside of the human body, cotinine can be found in a number of food items such as onion-family vegetables, rowanberry, ginger, and swamp cabbage. This makes cotinine a potential biomarker for the consumption of these food products. Cotinine is a potentially toxic compound.
Brand Name:
Vulcanchem
CAS No.:
15569-85-4
VCID:
VC0023234
InChI:
InChI=1S/C10H12N2O/c1-12-9(4-5-10(12)13)8-3-2-6-11-7-8/h2-3,6-7,9H,4-5H2,1H3
SMILES:
CN1C(CCC1=O)C2=CN=CC=C2
Molecular Formula:
C10H12N2O
Molecular Weight:
176.21 g/mol
1-Methyl-5-(3-pyridinyl)-2-pyrrolidinone
CAS No.: 15569-85-4
Reference Standards
VCID: VC0023234
Molecular Formula: C10H12N2O
Molecular Weight: 176.21 g/mol
CAS No. | 15569-85-4 |
---|---|
Product Name | 1-Methyl-5-(3-pyridinyl)-2-pyrrolidinone |
Molecular Formula | C10H12N2O |
Molecular Weight | 176.21 g/mol |
IUPAC Name | 1-methyl-5-pyridin-3-ylpyrrolidin-2-one |
Standard InChI | InChI=1S/C10H12N2O/c1-12-9(4-5-10(12)13)8-3-2-6-11-7-8/h2-3,6-7,9H,4-5H2,1H3 |
Standard InChIKey | UIKROCXWUNQSPJ-UHFFFAOYSA-N |
SMILES | CN1C(CCC1=O)C2=CN=CC=C2 |
Canonical SMILES | CN1C(CCC1=O)C2=CN=CC=C2 |
Melting Point | 41°C |
Physical Description | Solid |
Description | Cotinine, also known as (S)-cotinine or cotininum, belongs to the class of organic compounds known as pyrrolidinylpyridines. Pyrrolidinylpyridines are compounds containing a pyrrolidinylpyridine ring system, which consists of a pyrrolidine ring linked to a pyridine ring. Cotinine exists as a solid, soluble (in water), and a strong basic compound (based on its pKa). Cotinine has been found throughout most human tissues, and has also been primarily detected in urine, saliva, blood, and cerebrospinal fluid. Within the cell, cotinine is primarily located in the cytoplasm. Cotinine participates in a number of enzymatic reactions. In particular, Cotinine can be biosynthesized from nicotine imine; which is mediated by the enzyme aldehyde oxidase. In addition, Cotinine can be converted into hydroxycotinine through the action of the enzyme cytochrome P450 2A6. In humans, cotinine is involved in the nicotine action pathway and the nicotine metabolism pathway. Outside of the human body, cotinine can be found in a number of food items such as onion-family vegetables, rowanberry, ginger, and swamp cabbage. This makes cotinine a potential biomarker for the consumption of these food products. Cotinine is a potentially toxic compound. |
Synonyms | 1-Methyl-5-(3-pyridinyl)-2-pyrrolidinone; (+/-)-Cotinine; |
PubChem Compound | 408 |
Last Modified | Nov 11 2021 |
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